2-Chloro-5-iodobenzoic acid 2-Chloro-5-iodobenzoic acid
Brand Name: Vulcanchem
CAS No.: 19094-56-5
VCID: VC20865918
InChI: InChI=1S/C7H4ClIO2/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3H,(H,10,11)
SMILES: C1=CC(=C(C=C1I)C(=O)O)Cl
Molecular Formula: C7H4ClIO2
Molecular Weight: 282.46 g/mol

2-Chloro-5-iodobenzoic acid

CAS No.: 19094-56-5

Cat. No.: VC20865918

Molecular Formula: C7H4ClIO2

Molecular Weight: 282.46 g/mol

* For research use only. Not for human or veterinary use.

2-Chloro-5-iodobenzoic acid - 19094-56-5

Specification

CAS No. 19094-56-5
Molecular Formula C7H4ClIO2
Molecular Weight 282.46 g/mol
IUPAC Name 2-chloro-5-iodobenzoic acid
Standard InChI InChI=1S/C7H4ClIO2/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3H,(H,10,11)
Standard InChI Key GEBYSTBEDVQOTK-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1I)C(=O)O)Cl
Canonical SMILES C1=CC(=C(C=C1I)C(=O)O)Cl

Introduction

2-Chloro-5-iodobenzoic acid is a chemical compound with the molecular formula C₇H₄ClIO₂ and a molecular weight of 282.46 g/mol . It is a solid at room temperature and is classified under the CAS number 19094-56-5 . This compound is of interest in various fields due to its unique chemical structure, which includes both chlorine and iodine halogens along with a carboxyl group.

Synthesis Methods

The synthesis of 2-Chloro-5-iodobenzoic acid involves a multi-step process. One method starts with methyl anthranilate as a low-cost starting material, undergoing iodination to form ethyl 2-amino-5-iodobenzoate. This intermediate then undergoes a Sandmeyer reaction to introduce chlorine, resulting in 2-chloro-5-iodobenzoate. Finally, hydrolysis with sodium hydroxide and ethanol yields the desired 2-Chloro-5-iodobenzoic acid .

Detailed Synthesis Steps:

  • Iodination: Methyl anthranilate reacts with an iodine compound to form ethyl 2-amino-5-iodobenzoate.

  • Sandmeyer Reaction: The amino group is replaced by chlorine using sodium nitrite and cuprous chloride.

  • Hydrolysis: The ester is hydrolyzed to the carboxylic acid using sodium hydroxide.

Applications and Uses

2-Chloro-5-iodobenzoic acid is utilized in various chemical syntheses, particularly in the production of pharmaceuticals and organometallic compounds. Its unique structure allows it to serve as a versatile building block in organic chemistry, facilitating the synthesis of complex molecules with diverse functionalities.

Safety and Handling

This compound is classified as hazardous under the GHS system, with hazard statements including H301 (toxic if swallowed), H318 (causes serious eye damage), and H400 (very toxic to aquatic life) . It should be stored in a dark, dry place at room temperature and handled with appropriate precautions.

Hazard StatementDescription
H301Toxic if swallowed
H318Causes serious eye damage
H400Very toxic to aquatic life

Availability and Suppliers

2-Chloro-5-iodobenzoic acid is available from several chemical suppliers, including Sigma-Aldrich, TCI America, and Matrix Scientific, with purity levels ranging from 97% to 98% . Prices vary based on supplier and quantity.

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